Cas no 1426847-70-2 (1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile)

• Product Name: 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile
• CAS No: 1426847-70-2
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 4821021
• Update Time: 2025-07-18

1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile

• Inchi： 1S/C17H14N2/c1-12-7-13(2)9-15(8-12)19-11-14(10-18)16-5-3-4-6-17(16)19/h3-9,11H,1-2H3
• InChI Key： SMBVUJQCEWEBSM-UHFFFAOYSA-N
• SMILES： N1(C=C(C#N)C2C=CC=CC1=2)C1C=C(C)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 4.1
• Topological Polar Surface Area: 28.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile

Introduction to 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile (CAS No. 1426847-70-2)

1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile, with the CAS number 1426847-70-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile make it a valuable candidate for various research and development purposes.

The chemical structure of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile consists of an indole core with a cyano group at the 3-position and a 3,5-dimethylphenyl substituent at the 1-position. The indole scaffold is a privileged structure in medicinal chemistry due to its ability to interact with multiple biological targets. The presence of the cyano group and the dimethylphenyl substituent adds to the compound's versatility and potential for modulating various biological pathways.

Recent studies have explored the biological activities of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile in detail. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary data indicate that 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile may have neuroprotective properties, making it a promising candidate for the treatment of neurodegenerative disorders.

The pharmacological profile of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile has also been investigated in preclinical models. Animal studies have demonstrated that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties. These characteristics are crucial for its potential development as a therapeutic agent. Furthermore, toxicity studies have shown that 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile has a low toxicity profile at therapeutic doses, which is an important consideration for drug development.

In addition to its anti-inflammatory and neuroprotective properties, 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile has been studied for its potential anticancer effects. Research has shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The structural modifications of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile have also been explored to enhance its biological activities and pharmacological properties. For example, substituting different functional groups at various positions on the indole ring can lead to compounds with improved potency and selectivity. These efforts are ongoing and aim to identify lead compounds with optimal therapeutic profiles for further clinical development.

The synthesis of 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile involves several well-established chemical reactions. One common approach is to start with an appropriate indole derivative and functionalize it through a series of steps such as nucleophilic substitution and cross-coupling reactions. The choice of synthetic route depends on factors such as yield, purity, and scalability. Optimizing these parameters is essential for producing high-quality material for research and development purposes.

In conclusion, 1-(3,5-Dimethylphenyl)-1H-indole-3-carbonitrile (CAS No. 1426847-70-2) is a versatile compound with promising biological activities and potential therapeutic applications. Its anti-inflammatory, neuroprotective, and anticancer properties make it an attractive candidate for further investigation in both academic and industrial settings. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use.